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Compound of Interest
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Compound Name: o
acid pinacol ester

Cat. No.: B1420492

An In-Depth Technical Guide to 4-Carboxy-2-fluorophenylboronic acid pinacol ester

Abstract

This technical guide provides a comprehensive overview of 4-Carboxy-2-
fluorophenylboronic acid pinacol ester, a critical building block in modern synthetic
chemistry. Tailored for researchers, medicinal chemists, and drug development professionals,
this document delves into the molecule's physicochemical properties, synthesis, and
applications, with a pronounced focus on its role in Suzuki-Miyaura cross-coupling reactions.
We present not just the data, but the underlying scientific rationale for its utility and application.
Detailed, field-tested protocols are provided to serve as a practical resource for laboratory
application, ensuring both reproducibility and a deeper understanding of the reaction dynamics.

Introduction: A Multifunctional Building Block

In the landscape of pharmaceutical development and materials science, the strategic
introduction of fluorine atoms and carboxylic acid moieties into aromatic systems is a
cornerstone of molecular design. Fluorine can profoundly influence a molecule's metabolic
stability, lipophilicity, and binding affinity, while the carboxylic acid group serves as a versatile
handle for further chemical modification or as a key pharmacophoric element.

4-Carboxy-2-fluorophenylboronic acid pinacol ester emerges as a highly valuable reagent
that combines these features within a stable, easy-to-handle boronic ester framework. Boronic
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acids and their esters are indispensable partners in palladium-catalyzed cross-coupling
reactions, most notably the Nobel Prize-winning Suzuki-Miyaura reaction, which forges carbon-
carbon bonds with exceptional efficiency and functional group tolerance.[1][2] This particular
reagent is engineered for precision, offering a pre-functionalized aromatic ring ready for
integration into complex molecular architectures. Its pinacol ester form enhances stability and
shelf-life compared to the corresponding free boronic acid, mitigating issues with dehydration
and trimerization.

This guide will explore the essential technical details of this compound, providing the
foundational knowledge and practical methodologies required for its successful application in a
research setting.

Core Physicochemical Properties

A thorough understanding of a reagent's physical and chemical properties is paramount for its
effective use. The key identifiers and characteristics of 4-Carboxy-2-fluorophenylboronic
acid pinacol ester are summarized below. These data are critical for calculating reaction
stoichiometries, selecting appropriate solvents, and establishing safe handling procedures.

Property Value Source(s)
Molecular Weight 266.07 g/mol [3B1141[5]
Molecular Formula C13H16BFO4 [31[61[7]
CAS Number 1050423-87-4 [3][4][8]
Appearance White to off-white solid/powder  [4][7]
Melting Point 199-204 °C [415]

pKa 3.75 £ 0.10 (Predicted) [6]

Store at -20°C or room
N temperature under an inert
Storage Conditions . [31[71[8]
atmosphere. Keep in a dark,

dry place.

Figure 1: Chemical structure and identifiers.
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Synthesis Pathway: Palladium-Catalyzed Borylation

The most common and efficient method for synthesizing arylboronic acid pinacol esters is the
palladium-catalyzed cross-coupling of an aryl halide or triflate with bis(pinacolato)diboron
(Bzpinz). This approach, often referred to as the Miyaura borylation, is favored for its high yields
and excellent functional group tolerance.

The synthesis of 4-Carboxy-2-fluorophenylboronic acid pinacol ester typically starts from a
readily available precursor like 4-bromo-3-fluorobenzoic acid. The choice of a palladium
catalyst and ligand is crucial; a common and effective system is [1,1'-
Bis(diphenylphosphino)ferrocene]dichloropalladium(ll) (Pd(dppf)Clz) due to its robustness and
efficiency. A base, such as potassium acetate (KOAC), is required to facilitate the catalytic
cycle.
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Reagents:
- Bis(pinacolato)diboron (Bzpinz)
- Pd(dppf)Cl2 (Catalyst)
- KOAC (Base)
- Dioxane (Solvent)

Starting Material:
4-Bromo-3-fluorobenzoic Acid

Reaction Vessel

Heat (e.g., 80-100 °C)
Inert Atmosphere (N2 or Ar)

Aqueous Workup
- Filter Celite pad
- Extraction with organic solvent
- Brine wash

Purification
- Column Chromatography

Final Product:

4-Carboxy-2-fluorophenylboronic
acid pinacol ester
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Suzuki-Miyaura Catalytic Cycle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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